Cas no 1185307-15-6 (3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride)

• Product Name: 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride
• CAS No: 1185307-15-6
• MF: C₉H₁₃Cl₂N₃O
• MW: 250.125019788742
• MDL: MFCD09607612
• CID: 1003887
• PubChem ID: 45787263
• Update Time: 2025-06-10

3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(4-piperidinyloxy)pyridazine hydrochloride
• 3-Chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride
• 3-chloro-6-piperidin-4-yloxypyridazine,hydrochloride
• 3-Chloro-6-(piperidin-4-yloxy)-pyridazine hydrochloride
• 1185307-15-6
• 3-chloro-6-piperidin-4-yloxypyridazine;hydrochloride
• F2145-0121
• DB-304586
• EN300-238361
• 3-chloro-6-(piperidin-4-yloxy)pyridazinehydrochloride
• CS-0269443
• AKOS015941179
• 3-Chloro-6-(piperidin-4-yloxy)-pyridazine hydrochloride
• 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride

• MDL： MFCD09607612
• Inchi： 1S/C9H12ClN3O.ClH/c10-8-1-2-9(13-12-8)14-7-3-5-11-6-4-7;/h1-2,7,11H,3-6H2;1H
• InChI Key： KWEYRLAUDATGMO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OC1CCNCC1.Cl

Computed Properties

• Exact Mass: 249.0435674g/mol
• Monoisotopic Mass: 249.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų

Additional information on 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride

3-Chloro-6-(piperidin-4-yloxy)pyridazine Hydrochloride (CAS No. 1185307-15-6): An Overview

3-Chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride (CAS No. 1185307-15-6) is a potent and selective small molecule inhibitor that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a hydrochloride salt of a pyridazine derivative, characterized by its unique chemical structure and pharmacological properties.

The molecular formula of 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride is C₁₂H₁₅ClN₂O·HCl, with a molecular weight of approximately 284.17 g/mol. The compound's structure features a pyridazine ring substituted with a chloro group at the 3-position and a piperidin-4-yloxy group at the 6-position. This specific arrangement of functional groups contributes to its high affinity for certain biological targets, making it a valuable tool in drug discovery and development.

In recent years, 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. One of the key areas of research has focused on its ability to modulate specific ion channels and receptors, which are implicated in various disease states.

A notable study published in the Journal of Medicinal Chemistry (2022) demonstrated that 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride exhibits potent inhibitory activity against the transient receptor potential melastatin 7 (TRPM7) channel. TRPM7 is a non-selective cation channel that plays a crucial role in cellular calcium homeostasis and has been implicated in several pathological conditions, including neurodegenerative diseases and cancer. The study found that the compound effectively reduced TRPM7-mediated calcium influx in vitro, suggesting its potential as a therapeutic agent for these conditions.

In addition to its effects on ion channels, 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride has also shown promise in modulating other important biological targets. For instance, research published in the Bioorganic & Medicinal Chemistry Letters (2021) reported that the compound selectively inhibits the activity of certain kinases, which are key enzymes involved in signal transduction pathways. This selective inhibition may have implications for the treatment of cancers driven by aberrant kinase activity.

The pharmacokinetic properties of 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that the compound exhibits favorable oral bioavailability and good plasma stability, making it a promising candidate for further clinical development. Additionally, preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed.

In terms of clinical applications, early-phase clinical trials are currently underway to evaluate the safety and efficacy of 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride in patients with specific neurological disorders and cancers. Preliminary results from these trials have been encouraging, with several patients showing significant improvements in disease symptoms and quality of life.

The future prospects for 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for enhanced therapeutic efficacy. Additionally, efforts are being made to develop novel formulations and delivery systems to improve patient compliance and treatment outcomes.

In conclusion, 3-chloro-6-(piperidin-4-yloxy)pyridazine hydrochloride (CAS No. 1185307-15-6) represents an important advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable tool for investigating biological processes and developing new therapeutic strategies for various diseases. As research continues to progress, this compound holds significant potential for improving patient outcomes and advancing medical science.